Cas no 747411-10-5 (5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 747411-10-5
• MF: C₁₇H₁₇ClN₂O₂S₂
• MW: 380.912080526352
• CID: 3106993
• PubChem ID: 2103974
• Update Time: 2025-05-21

5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• <br>5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-mercaptothieno[2,3-d]pyrimidin-4(3H )-one
• 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• AKOS005198544
• Z56979298
• EN300-09407
• XEB41110
• 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• CS-0221538
• 747411-10-5
• 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C17H17ClN2O2S2/c1-2-22-9-5-8-20-16(21)14-12(10-24-15(14)19-17(20)23)11-6-3-4-7-13(11)18/h3-4,6-7,10H,2,5,8-9H2,1H3,(H,19,23)
• InChI Key： TZWWTLYCUDJEIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC2=C1C(N(C(N2)=S)CCCOCC)=O

Computed Properties

• Exact Mass: 380.0419978Da
• Monoisotopic Mass: 380.0419978Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one (CAS No. 747411-10-5)

5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chlorophenyl moiety, an ethoxypropyl side chain, and a sulfanyl group, contributes to its unique chemical properties and potential pharmacological applications.

The molecular structure of this compound is characterized by a fused thieno[2,3-d]pyrimidine ring system, which is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. The chlorophenyl group at the 5-position introduces lipophilicity and potential for hydrogen bonding interactions, while the ethoxypropyl substituent at the 3-position enhances solubility and metabolic stability. The sulfanyl group at the 2-position further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. Specifically, preliminary in silico studies indicate that it may inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis associated with pain and inflammation.

In vitro assays have demonstrated that this compound demonstrates moderate activity against several human cancer cell lines. The chlorophenyl and ethoxypropyl groups are believed to play a crucial role in mediating these effects by modulating receptor binding and downstream signaling pathways. Notably, the sulfanyl group has been shown to enhance the compound's ability to cross cell membranes, improving its bioavailability. These findings align with recent research highlighting the therapeutic potential of thienopyrimidine derivatives in oncology.

The synthesis of 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The optimization of reaction conditions is critical to obtaining the desired product with minimal side products. Recent publications have reported novel synthetic routes that improve efficiency and scalability, making this compound more accessible for further investigation.

Pharmacokinetic studies are essential for evaluating the potential therapeutic utility of any novel compound. Preliminary data on 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The ethoxypropyl side chain contributes to good oral bioavailability, while the lipophilic chlorophenyl moiety enhances membrane permeability. Additionally, metabolic stability studies indicate that the compound undergoes predictable biotransformation pathways, suggesting a manageable safety profile.

The therapeutic potential of this compound is further supported by its interaction with biological targets relevant to neurological disorders. Emerging research suggests that thienopyrimidine derivatives may modulate neurotransmitter release and receptor function. Specifically, 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one has been investigated for its potential role in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The sulfanyl group's ability to interact with polar residues in protein targets may be key to these effects.

Future research directions include exploring structure-activity relationships (SAR) to refine the pharmacological properties of this compound. By systematically modifying functional groups such as the chlorophenyl moiety or the ethoxypropyl side chain, researchers can optimize potency and selectivity. Additionally, preclinical studies are necessary to validate initial findings and assess toxicity profiles before moving into human trials. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these promising results into viable therapeutic agents.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration and innovative approaches. The case of 5-(2-chlorophenyl)-3-(3-ethoxypropyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one exemplifies how advances in synthetic chemistry and computational biology can uncover new opportunities for drug discovery. As research continues to uncover the biological significance of thienopyrimidine derivatives, compounds like this one hold promise for addressing a wide range of diseases with improved efficacy and safety profiles.